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Introduction
Biotin-PEG10-NHS ester is a heterobifunctional crosslinker that has become an indispensable

tool in various fields of life science research, including proteomics, immunology, and drug

discovery. This reagent facilitates the covalent attachment of a biotin molecule to proteins,

antibodies, nucleic acids, and other biomolecules containing primary amines. The polyethylene

glycol (PEG) spacer, consisting of ten repeating ethylene glycol units, enhances the solubility of

the labeled molecule and minimizes steric hindrance, thereby preserving its biological activity.

This guide provides an in-depth overview of the technical specifications, applications, and

experimental protocols involving Biotin-PEG10-NHS ester.

Core Concepts and Chemical Properties
Biotin-PEG10-NHS ester is comprised of three key functional components:

Biotin: A vitamin with an exceptionally high affinity for avidin and streptavidin proteins. This

strong and specific interaction is fundamental to many detection and purification systems.

PEG10 Spacer: A ten-unit polyethylene glycol chain that provides a flexible, hydrophilic

spacer arm. This spacer increases the water solubility of the reagent and the resulting

conjugate, and it reduces the potential for steric hindrance when the biotin moiety binds to

avidin or streptavidin.[1]
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N-hydroxysuccinimide (NHS) Ester: A reactive group that specifically and efficiently forms a

stable, covalent amide bond with primary amines (-NH2) on target molecules, such as the

side chain of lysine residues or the N-terminus of a polypeptide chain.[2][3] This reaction

proceeds optimally at a pH range of 7-9.[2][3]

The general reaction scheme for the biotinylation of a protein with Biotin-PEG10-NHS ester is
depicted below:
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Start

Prepare Antibody in
Amine-Free Buffer (pH 7.2-8.0)

Add Molar Excess of Biotin
Reagent to Antibody

Dissolve Biotin-PEG10-NHS
in DMSO or DMF

Incubate at RT (30-60 min)
or on Ice (2 hours)

Remove Unreacted Biotin
(Dialysis/Desalting)

Store Biotinylated Antibody

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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